1,2-Bis(phenylphosphino)ethane

• IUPAC Name: phenyl(2-phenylphosphanylethyl)phosphane
• InChI: InChI=1S/C14H16P2/c1-3-7-13(8-4-1)15-11-12-16-14-9-5-2-6-10-14/h1-10,15-16H,11-12H2
• InChI Key: VBXSERPGINMTDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)PCCPC2=CC=CC=C2
• Molecular Formula: C14H16P2
• DSSTOX Substance ID: DTXSID00172276
• Molecular Weight: 246.22 g/mol
• CAS RN: 18899-64-4

Description

1,2-Bis(phenylphosphino)ethane, also known as dppe, is an organophosphorus compound with the formula (Ph2PCH2)2 (Ph = phenyl). It is a commonly used bidentate ligand in coordination chemistry. It is a white solid that is soluble in organic solvents. It is a bidendate ligand used in coordination chemistry to prepare metal complexes. It is involved in the metal-catalyzed allylic alkylation and decarboxylation of allylic esters. It is also used in 1,3-diene synthesis.

Synthesis Analysis

The synthesis of symmetric and unsymmetric 1,2-Bis(phenylphosphino)ethane analogues can be achieved via radical difunctionalization of ethylene, a fundamental C2 unit, with two phosphine-centered radicals. This method is guided by the computational analysis with the artificial force induced reaction (AFIR) method, a quantum chemical calculation-based automated reaction path search tool.

Molecular Structure Analysis

The molecular structure of 1,2-Bis(phenylphosphino)ethane can be viewed using Java or Javascript. The highest occupied molecular orbitals (HOMO) and the lowest unoccupied molecular orbitals (LUMO) images of 1,2-bis(2,6-dimethylphenylphosphino)ethane have been reported.

Chemical Reactions Analysis

1,2-Bis(phenylphosphino)ethane is known to bind to many metal centers in a bidentate fashion to stabilize the corresponding metal complex via the chelation effect originating from its entropic advantage over monodentate ligands. It is often used in transition-metal-catalyzed transformations. The reduction of dppe by lithium to give PhHP(CH2)2PHPh has been reported.

Physical And Chemical Properties Analysis

1,2-Bis(phenylphosphino)ethane is a white solid that is soluble in organic solvents.

Scientific Research Applications

Coordination Chemistry

. This means it can bind to a central metal atom in two places, allowing for the creation of complex structures.

Allylic Alkylation

. Allylic alkylation is a process where an alkyl group is added to an allylic carbon of a substrate. This reaction is important in the field of organic synthesis.

Decarboxylation of Allylic Esters

. Decarboxylation is a chemical reaction that removes a carboxyl group from a molecule, releasing carbon dioxide (CO2). This reaction is a key step in many biological processes and industrial applications.

1,3-Diene Synthesis

. Dienes are hydrocarbons that contain two double bonds. They are important in a variety of chemical reactions, including polymerization and cycloaddition.

Cycloaddition Reactions

. These are reactions where two or more unsaturated molecules (or parts of the same molecule) combine to form a cyclic compound. Cycloadditions are important in the synthesis of many natural products and pharmaceuticals.

Carbonylation Reactions

. Carbonylation is a process that introduces a carbonyl group into a molecule. This is a key step in the production of a wide range of chemicals, including pharmaceuticals and polymers.

Mechanism of Action

Target of Action

1,2-Bis(phenylphosphino)ethane, also known as dppe, is an organophosphorus compound . It is a common symmetrical bidentate ligand in coordination chemistry . The primary targets of dppe are transition metals such as palladium, nickel, and iridium . These metals are often used in various chemical reactions, and dppe serves as a ligand to form metal complexes .

Biochemical Pathways

The biochemical pathways affected by dppe are primarily those involved in various chemical reactions where dppe-metal complexes are used as homogeneous catalysts . For instance, dppe is used in metal-catalyzed allylic alkylation, decarboxylation of allylic esters, 1,3-diene synthesis, cycloaddition reactions, and carbonylation reactions .

Pharmacokinetics

It is known to be soluble in organic solvents .

Result of Action

The result of dppe’s action is the facilitation of various chemical reactions. By forming complexes with transition metals, dppe can catalyze reactions such as allylic alkylations, decarboxylation of allylic esters, and 1,3-diene synthesis . The specific molecular and cellular effects would depend on the particular reaction being catalyzed.

Action Environment

The action, efficacy, and stability of dppe can be influenced by various environmental factors. For instance, the presence of other chemicals, temperature, and pH can affect the formation of dppe-metal complexes and the subsequent catalysis of reactions . Furthermore, dppe is air-sensitive, indicating that its stability and reactivity can be affected by exposure to air .

Safety and Hazards

1,2-Bis(phenylphosphino)ethane may form combustible dust concentrations in air. It causes skin irritation and serious eye irritation. It may cause respiratory irritation. Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition.

Future Directions

The future directions of 1,2-Bis(phenylphosphino)ethane research could involve the synthesis of both symmetric and unsymmetric DPPEs via radical difunctionalization of ethylene, a fundamental C2 unit, with two phosphine-centered radicals. The obtained unsymmetric DPPE ligands can coordinate to several transition-metal salts to form the corresponding complexes, one of which exhibits distinctly different characteristics than the corresponding symmetric DPPE–metal complex.